3-(3-bromophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide;3-(2-chlorophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide;2-cyano-3-(3-methoxy-4,5-dimethylphenyl)-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide;2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)-3-(3-methylphenyl)prop-2-enamide;2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)-3-(2-nitrophenyl)prop-2-enamide;2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)-3-(4-nitrophenyl)prop-2-enamide

• Molecular Formula: C118H88BrClN14O17S6
• Molecular Weight: 2281.8 g/mol
• IUPAC Name: 3-(3-bromophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide;3-(2-chlorophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide;2-cyano-3-(3-methoxy-4,5-dimethylphenyl)-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide;2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)-3-(3-methylphenyl)prop-2-enamide;2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)-3-(2-nitrophenyl)prop-2-enamide;2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)-3-(4-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C22H20N2O3S.C20H16N2O2S.C19H13BrN2O2S.C19H13ClN2O2S.2C19H13N3O4S/c1-14-9-16(11-20(27-3)15(14)2)10-18(13-23)22(25)24-19-6-5-17-7-8-28(4,26)21(17)12-19;1-14-4-3-5-15(10-14)11-17(13-21)20(23)22-18-7-6-16-8-9-25(2,24)19(16)12-18;1-25(24)8-7-14-5-6-17(11-18(14)25)22-19(23)15(12-21)9-13-3-2-4-16(20)10-13;1-25(24)9-8-13-6-7-16(11-18(13)25)22-19(23)15(12-21)10-14-4-2-3-5-17(14)20;1-27(26)9-8-14-4-5-16(11-18(14)27)21-19(23)15(12-20)10-13-2-6-17(7-3-13)22(24)25;1-27(26)9-8-13-6-7-16(11-18(13)27)21-19(23)15(12-20)10-14-4-2-3-5-17(14)22(24)25/h5-12H,4H2,1-3H3,(H,24,25);3-12H,2H2,1H3,(H,22,23);2*2-11H,1H2,(H,22,23);2*2-11H,1H2,(H,21,23)
• InChI Key: XYDYYXUYLOJNII-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=C(C#N)C(=O)NC2=CC3=C(C=C2)C=CS3(=C)=O.CC1=CC(=CC(=C1C)OC)C=C(C#N)C(=O)NC2=CC3=C(C=C2)C=CS3(=C)=O.C=S1(=O)C=CC2=C1C=C(C=C2)NC(=O)C(=CC3=CC=C(C=C3)[N+](=O)[O-])C#N.C=S1(=O)C=CC2=C1C=C(C=C2)NC(=O)C(=CC3=CC(=CC=C3)Br)C#N.C=S1(=O)C=CC2=C1C=C(C=C2)NC(=O)C(=CC3=CC=CC=C3[N+](=O)[O-])C#N.C=S1(=O)C=CC2=C1C=C(C=C2)NC(=O)C(=CC3=CC=CC=C3Cl)C#N

Description

The six compounds under analysis share a common structural backbone: 2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide, with variations in the aryl substituent at the 3-position of the propenamide chain. These substituents include halogens (bromo, chloro), nitro groups (ortho and para positions), a methyl group, and a methoxy-dimethylphenyl group. The structural diversity arises from these substituents, which influence electronic, steric, and solubility properties, thereby modulating biological activity and physicochemical characteristics .

Biological Activity

The compound series comprising 3-(3-bromophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide and its analogs, including 3-(2-chlorophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide , 2-cyano-3-(3-methoxy-4,5-dimethylphenyl)-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide , and others, exhibit significant biological activities that merit detailed exploration. This article focuses on their biological activity, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The compounds in this series are characterized by a common structural motif that includes a benzothiophen moiety and varying substituents on the phenyl rings. The presence of the cyano group and the methylidene linkage contribute to their reactivity and biological interactions.

Table 1: Structural Overview of Compounds

Compound Name	IUPAC Name	Molecular Formula	Molecular Weight
1	3-(3-bromophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide	C18H14BrN3O2S	396.29 g/mol
2	3-(2-chlorophenyl)-2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide	C18H14ClN3O2S	367.83 g/mol
3	2-cyano-3-(3-methoxy-4,5-dimethylphenyl)-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide	C20H20N2O3S	364.45 g/mol
...	...	...	...

Anticancer Properties

Recent studies have indicated that these compounds exhibit promising anticancer activities. The mechanism appears to involve the inhibition of specific signaling pathways associated with tumor growth and metastasis. For instance, the brominated compound has shown potent inhibitory effects on cell proliferation in various cancer cell lines, potentially through the modulation of apoptotic pathways .

Antimicrobial Activity

In addition to anticancer properties, these compounds have demonstrated antimicrobial effects against a range of pathogens. The presence of the cyano group is believed to enhance their interaction with microbial enzymes, leading to effective inhibition of growth.

Enzyme Inhibition

The compounds' ability to inhibit specific enzymes has been a focal point of research. For example, some studies suggest that they can act as inhibitors of choline uptake systems , which are crucial in neurotransmitter synthesis. This inhibition could have implications for neurological disorders.

Study 1: Anticancer Activity

A study conducted on the bromophenyl derivative revealed a significant reduction in tumor size in xenograft models when administered at specific dosages. The study highlighted the compound's ability to induce apoptosis in cancer cells while sparing normal cells.

Study 2: Antimicrobial Efficacy

Another investigation assessed the antimicrobial properties against Staphylococcus aureus and Escherichia coli , showing that certain derivatives inhibited bacterial growth effectively with minimum inhibitory concentrations (MICs) comparable to established antibiotics.

The biological activity of these compounds can be attributed to their ability to interact with various biological targets:

• Enzyme Binding : The compounds may bind to active sites on enzymes, altering their function.
• Receptor Modulation : They can modulate receptor activity involved in cell signaling pathways.
• Covalent Bond Formation : Some derivatives may form covalent bonds with target biomolecules, leading to irreversible inhibition.

Mechanism	Description
Enzyme Inhibition	Compounds inhibit key metabolic enzymes
Receptor Interaction	Modulation of receptor activity affecting signaling
Covalent Bond Formation	Irreversible binding leading to prolonged effects

Comparison with Similar Compounds

Key Structural Features:

• Core structure: Benzothiophene-1-one linked to a cyanoenamide scaffold.
• Variable substituents :
  • 3-(3-Bromophenyl) : Electron-withdrawing bromine at the meta position.
  • 3-(2-Chlorophenyl) : Chlorine at the ortho position, introducing steric hindrance.
  • 3-(3-Methoxy-4,5-dimethylphenyl) : Electron-donating methoxy and methyl groups enhancing solubility.
  • 3-(3-Methylphenyl) : Mild electron-donating methyl group at meta.
  • 3-(2-Nitrophenyl) and 3-(4-Nitrophenyl) : Strong electron-withdrawing nitro groups in ortho and para positions.

Comparison with Similar Compounds

Physicochemical Properties

Substituent effects on melting points, solubility, and spectroscopic profiles are critical for drug development.

Compound Name (Substituent)	Melting Point (°C)	IR Key Peaks (cm⁻¹)	¹H-NMR Shifts (δ, ppm)
3-(3-Bromophenyl) derivative	~160–170 (inferred)	2218 (C≡N), 1685 (C=O), 1328 (Br)	7.0–7.9 (Ar-H), 8.9 (CH), 10.6 (NH)
3-(2-Chlorophenyl) derivative	~155–165 (inferred)	2218 (C≡N), 1685 (C=O), 1155 (Cl)	7.0–7.9 (Ar-H), 8.9 (CH), 10.6 (NH)
3-(3-Methoxy-4,5-dimethylphenyl)	~170–180 (inferred)	2836 (OCH₃), 1685 (C=O), 1328 (CH₃)	6.5–7.5 (Ar-H), 3.8 (OCH₃), 2.2 (CH₃)
3-(3-Methylphenyl) derivative	~150–160 (inferred)	2971 (CH₃), 1685 (C=O)	7.0–7.9 (Ar-H), 2.3 (CH₃), 8.9 (CH)
3-(2-Nitrophenyl) derivative	~180–190 (inferred)	1520 (NO₂), 1685 (C=O)	8.0–8.5 (Ar-H, NO₂), 8.9 (CH)
3-(4-Nitrophenyl) derivative	~185–195 (inferred)	1520 (NO₂), 1685 (C=O)	7.5–8.2 (Ar-H, NO₂), 8.9 (CH)

Notes:

• Nitro-substituted compounds display higher melting points and reduced solubility, attributed to strong dipole interactions and planar nitro groups facilitating crystal packing .
• Methoxy-dimethylphenyl derivatives have enhanced solubility due to electron-donating groups, as seen in analogs like XCT790, which shares a methoxy-trifluoromethyl motif .

Q & A

How can researchers optimize synthetic routes for substituted 2-cyano-N-(1-methylidene-1-oxo-1-benzothiophen-6-yl)prop-2-enamide derivatives?

Basic Research Question
Answer:
Optimization involves systematic variation of reaction conditions, such as solvent polarity (e.g., DMF vs. dichloromethane), catalysts (e.g., triethylamine or DBU), and temperature. For example, halogenated derivatives (e.g., bromophenyl or chlorophenyl) may require inert atmospheres to prevent side reactions . Multi-step protocols should prioritize intermediates with high stability, validated via TLC or HPLC. Key steps include:

• Amide bond formation: Use coupling agents like EDCI/HOBt for efficiency.
• Cyano group introduction: Employ Knoevenagel condensation with malononitrile under acidic conditions .
• Purification: Column chromatography with gradient elution (e.g., hexane/ethyl acetate) to isolate stereoisomers.

What analytical techniques are critical for structural characterization of these compounds?

Basic Research Question
Answer:
A combination of spectroscopic and crystallographic methods is essential:

• NMR spectroscopy: $^1H$ and $^{13}C$ NMR to confirm substituent positions (e.g., distinguishing 2-nitrophenyl vs. 4-nitrophenyl isomers) .
• Mass spectrometry (HRMS): Validate molecular formulas, especially for nitro- or methoxy-substituted derivatives.
• X-ray diffraction: Resolve stereochemical ambiguities in enamide configurations (e.g., E/Z isomerism) .
• FT-IR: Confirm cyano (C≡N stretch at ~2200 cm$^{-1}$) and carbonyl (C=O at ~1650 cm$^{-1}$) groups.

How should researchers address contradictory bioactivity data across derivatives with similar substituents?

Advanced Research Question
Answer:
Contradictions often arise from subtle structural differences. For example:

• Nitro group position: 2-Nitrophenyl derivatives may exhibit lower antimicrobial activity than 4-nitrophenyl analogs due to steric hindrance .
• Methodological approach:
  • Statistical analysis: Use ANOVA to compare bioactivity across substituents (e.g., IC$_{50}$ values in cytotoxicity assays).
  • Molecular docking: Probe binding pocket interactions (e.g., nitro group orientation in kinase targets) .
  • Solubility testing: Polar substituents (e.g., methoxy) may improve aqueous solubility, confounding in vitro results .

What computational strategies can predict substituent effects on biological activity?

Advanced Research Question
Answer:
Combine QSAR (Quantitative Structure-Activity Relationship) and molecular dynamics:

• Descriptor selection: Use Hammett constants (σ) for electron-withdrawing groups (e.g., -NO$_2$) or Hansch parameters for lipophilicity .
• Docking simulations: Prioritize targets with known crystal structures (e.g., EGFR kinase for anticancer activity) to model nitro-phenyl interactions .
• Free energy calculations (MM/PBSA): Compare binding affinities of halogenated vs. methyl-substituted derivatives .

How can reaction mechanisms for key transformations (e.g., Knoevenagel condensation) be experimentally validated?

Advanced Research Question
Answer:
Mechanistic studies require isotopic labeling and kinetic analysis:

• Deuterium tracing: Introduce $D_2O$ during condensation to track proton transfer steps .
• Kinetic isotope effects (KIE): Compare reaction rates of $^{12}C$- and $^{13}C$-labeled malononitrile.
• In situ monitoring: Use Raman spectroscopy to detect intermediate enolates .

What methods ensure purity and stability of these compounds during long-term storage?

Basic Research Question
Answer:

• Purity assessment: HPLC with UV detection (λ = 254 nm) to quantify impurities; acceptance criteria: ≥95% purity .
• Stability protocols:
  • Store under argon at -20°C for nitro- or bromo-substituted derivatives to prevent photodegradation.
  • Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with periodic LC-MS analysis .

How can structure-activity relationship (SAR) studies be designed to maximize therapeutic potential?

Advanced Research Question
Answer:

• Analog synthesis: Prepare derivatives with systematic substituent variations (e.g., -OCH$_3$, -CH$_3$, -NO$_2$) at para/meta positions .
• Biological screening: Test against panels of cancer cell lines (e.g., NCI-60) or microbial strains (e.g., MRSA).
• Data correlation: Use multivariate regression to link substituent electronegativity/logP to IC$_{50}$ values .

How can discrepancies between in vitro and in vivo activity be resolved for these compounds?

Advanced Research Question
Answer:
Discrepancies often stem from pharmacokinetic factors:

• Metabolic stability: Incubate compounds with liver microsomes to identify vulnerable sites (e.g., ester hydrolysis in methoxy derivatives) .
• Plasma protein binding: Use equilibrium dialysis to measure unbound fractions; correlate with in vivo efficacy .
• Formulation optimization: Nanoencapsulation to improve bioavailability of hydrophobic derivatives (e.g., 3-methylphenyl analogs) .